Cas no 2306247-68-5 (tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate)

• Product Name: tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate
• CAS No: 2306247-68-5
• MF: C₁₁H₂₀N₂O₃
• MW: 228.29
• MDL: MFCD31925524
• CID: 5096018
• PubChem ID: 155904222
• Update Time: 2026-03-02

tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 2,6-dimethyl-3-oxo-, 1,1-dimethylethyl ester, (2R,6R)-
• tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate
• tert-Butyl (2R,6R)-2,6-dimethyl-3-oxopiperazine-1-carboxylate
• MFCD31925524
• PS-16525
• D96659
• (2R,6R)-1-Boc-2,6-dimethyl-3-oxo-piperazine
• 2306247-68-5

• MDL： MFCD31925524
• Inchi： 1S/C11H20N2O3/c1-7-6-12-9(14)8(2)13(7)10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,14)/t7-,8-/m1/s1
• InChI Key： DIUMEULIRBZIBH-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@H](C)CNC(=O)[C@H]1C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate

Comprehensive Overview of tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate (CAS No. 2306247-68-5)

The compound tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate (CAS No. 2306247-68-5) is a chiral piperazine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the tert-butyl protecting group and the 2,6-dimethyl-3-oxo-piperazine core, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders, which are among the most searched topics in modern medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate is its stereochemical purity. The (2R,6R) configuration ensures high enantioselectivity, a critical factor in the development of chiral drugs. This aligns with the current trend in the pharmaceutical industry, where enantiopure compounds are highly sought after due to their reduced side effects and improved efficacy. Searches for chiral synthesis and enantioselective catalysis have surged in recent years, reflecting the demand for such advanced intermediates.

In addition to its pharmaceutical applications, tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate is also explored in material science. Its rigid piperazine backbone and functional groups make it a candidate for designing novel polymers and catalysts. This versatility is a hot topic in scientific forums, where queries about high-performance materials and sustainable chemistry are prevalent. The compound's stability under various conditions further enhances its appeal for industrial applications.

The synthesis of tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate often involves multi-step organic reactions, including Boc protection and asymmetric hydrogenation. These methods are frequently discussed in academic circles and online platforms, as they are essential for producing high-purity intermediates. The compound's CAS No. 2306247-68-5 is a unique identifier that helps researchers access precise data, a practice emphasized in open-access chemistry databases and AI-driven drug discovery platforms.

Another area of interest is the compound's potential role in peptide mimetics and protease inhibitors. With the rise of peptide-based therapeutics, searches for piperazine derivatives and carboxylate protectors have increased. The tert-butyl group in this compound provides steric hindrance, which is crucial for selective reactions, a feature often highlighted in medicinal chemistry tutorials and organic synthesis guides.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate. Unlike some reactive intermediates, this compound is relatively stable and poses minimal environmental risks, aligning with the global push for green chemistry. This aspect is frequently searched by industries aiming to comply with REACH regulations and sustainable manufacturing practices.

In summary, tert-butyl (2R,6R)-2,6-dimethyl-3-oxo-piperazine-1-carboxylate (CAS No. 2306247-68-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its chiral purity, synthetic versatility, and environmental compatibility make it a subject of ongoing research and a frequent topic in scientific queries. As the demand for enantiopure intermediates and green synthetic methods grows, this compound is poised to remain a key player in advanced chemical research.